2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 2-amino-9-(2-hydroxyethoxymethyl)-8-morpholin-4-yl-1H-purin-6-one
• InChI: InChI=1S/C12H18N6O4/c13-11-15-9-8(10(20)16-11)14-12(17-1-4-21-5-2-17)18(9)7-22-6-3-19/h19H,1-7H2,(H3,13,15,16,20)
• InChI Key: QBEJZAAKYRMCOI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(N2COCCO)N=C(NC3=O)N
• Molecular Formula: C12H18N6O4
• Molecular Weight: 310.31 g/mol

Description

2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one, also known as MRS 1754, is a purinergic P2Y receptor antagonist. It has been used extensively in scientific research for its ability to selectively block the P2Y1 receptor subtype.

Mechanism of Action

2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 selectively blocks the P2Y1 receptor subtype by binding to the receptor and preventing the binding of its endogenous ligand, ADP. This leads to a decrease in intracellular calcium levels and a reduction in platelet aggregation, vascular tone, and neurotransmitter release.
Biochemical and Physiological Effects:
2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 has been shown to have several biochemical and physiological effects. It reduces platelet aggregation, which makes it a potential therapeutic target for the treatment of thrombotic disorders. It also reduces vascular tone, which makes it a potential therapeutic target for the treatment of hypertension and other cardiovascular diseases. Additionally, it reduces neurotransmitter release, which makes it a potential therapeutic target for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 in lab experiments is its selectivity for the P2Y1 receptor subtype. This allows researchers to study the specific role of this receptor subtype in various physiological and pathological processes. However, one limitation of using 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 is its potential off-target effects. It is important for researchers to carefully control for these effects when interpreting their results.

Future Directions

There are several future directions for the use of 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 in scientific research. One potential direction is the development of more selective P2Y1 receptor antagonists. This would allow researchers to study the specific role of this receptor subtype without the potential off-target effects of 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754. Another potential direction is the use of 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 in combination with other drugs to treat thrombotic disorders, hypertension, and neurological disorders. Finally, 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 could be used to study the role of P2Y1 receptors in other physiological and pathological processes, such as inflammation and cancer.

Synthesis Methods

The synthesis of 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 involves several steps. The starting material is 2-chloro-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one, which is reacted with ammonia to form the corresponding 2-amino derivative. The amino group is then protected with a tert-butoxycarbonyl (Boc) group. The Boc-protected intermediate is then reacted with 2-bromoethanol to introduce the hydroxyethyl group. The Boc group is then removed to yield 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754.

Scientific Research Applications

2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 has been used extensively in scientific research to study the role of P2Y1 receptors in various physiological and pathological processes. P2Y1 receptors are involved in platelet aggregation, vascular tone regulation, and neurotransmitter release. 2-amino-9-[(2-hydroxyethoxy)methyl]-8-(4-morpholinyl)-1,9-dihydro-6H-purin-6-one 1754 has been used to study the role of P2Y1 receptors in these processes and has been shown to be a selective antagonist of the P2Y1 receptor subtype.